Cas no 30129-51-2 (4-bromo-1H-pyrazolo[3,4-d]pyrimidine)
30129-51-2 structure
Product Name:4-bromo-1H-pyrazolo[3,4-d]pyrimidine
CAS No:30129-51-2
MF:C5H3BrN4
MW:199.008118867874
MDL:MFCD11040189
CID:855967
PubChem ID:12778939
Update Time:2025-04-19
4-bromo-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromopyrazolo[3,4-d]pyrimidine
- 4-Bromo-1H-pyrazolo[3,4-d]pyrimidine
- 6-bromopurine
- PB20524
- J-514552
- 4-BROMO-2H-PYRAZOLO[3,4-D]PYRIMIDINE
- DB-068228
- AS-34158
- MFCD11040189
- CS-0051012
- DTXSID40509648
- AKOS005266566
- 30129-51-2
- 4-bromo-1H-pyrazolo[3,4-d]pyrimidine
-
- MDL: MFCD11040189
- Inchi: 1S/C5H3BrN4/c6-4-3-1-9-10-5(3)8-2-7-4/h1-2H,(H,7,8,9,10)
- InChI Key: HOMHDMLNECTTGL-UHFFFAOYSA-N
- SMILES: BrC1=C2C=NNC2=NC=N1
Computed Properties
- Exact Mass: 197.95400
- Monoisotopic Mass: 197.95411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Density: 2.036
- Boiling Point: 373.1°C at 760 mmHg
- Flash Point: 179.5°C
- Refractive Index: 1.767
- PSA: 54.46000
- LogP: 1.11540
4-bromo-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107729-1g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95+% | 1g |
$532 | 2021-08-06 | |
| Chemenu | CM107729-5g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95+% | 5g |
$1866 | 2021-08-06 | |
| Chemenu | CM107729-5g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95%+ | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM107729-10g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95%+ | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM107729-25g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95%+ | 25g |
$*** | 2023-03-30 | |
| Chemenu | CM107729-50g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95%+ | 50g |
$*** | 2023-03-30 | |
| Chemenu | CM107729-100g |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95%+ | 100g |
$*** | 2023-03-30 | |
| Apollo Scientific | OR923883-250mg |
4-Bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95% | 250mg |
£225.00 | 2025-02-21 | |
| Apollo Scientific | OR923883-1g |
4-Bromo-1H-pyrazolo[3,4-d]pyrimidine |
30129-51-2 | 95% | 1g |
£555.00 | 2025-02-21 | |
| abcr | AB453918-1 g |
4-Bromo-1H-pyrazolo[3,4-d]pyrimidine, 95%; . |
30129-51-2 | 95% | 1g |
€454.40 | 2023-07-18 |
4-bromo-1H-pyrazolo[3,4-d]pyrimidine Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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